4'-Fluorobiphenylsulfonyl Chloride

• Molecular Formula: C12H8ClFO2S
• Molecular Weight: 270.71 g/mol
• IUPAC Name: 2-(4-fluorophenyl)benzenesulfonyl chloride
• InChI: InChI=1S/C12H8ClFO2S/c13-17(15,16)12-4-2-1-3-11(12)9-5-7-10(14)8-6-9/h1-8H
• InChI Key: HATLZQXBVKJRIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(C=C2)F)S(=O)(=O)Cl

Description

4'-Fluorobiphenylsulfonyl Chloride is a useful research compound. Its molecular formula is C12H8ClFO2S and its molecular weight is 270.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Chlorosulfonic acid (8.7 mL, 0.13 mole) was added dropwise to stirred cold (0° C.) 4-fluorobiphenyl (10.2 g, 59 mmol). After 30 minutes at 0° C. the reaction mixture was poured onto ice. The resulting white precipitate was collected by filtration and dissolved in chloroform. The chloroform solution was washed with water, brine, dried over magnesium sulfate, and concentrated to afford a white solid. The desired 4′-fluorobiphenylsulfonyl chloride (4.3 g), was separated from 4′-fluorobiphenylsulfonic acid by crystallization of the latter from ethyl acetate and crystallization of the remaining material from hexanes.

Synthesis routes and methods II

Procedure details

4′-Fluorobiphenyl sulfonic acid (3 g) was refluxed in thionyl chloride (30 mL) with a catalytic quantity of DMF (0.5 mL) for 4 hours. Toluene was added and the solvents evaporated under vacuum to give the title compound as an amorphous solid.